Cas no 29147-34-0 (1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-)

• Product Name: 1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-
• CAS No: 29147-34-0
• MF: C₁₃H₁₅N₅OS
• MW: 289.356100320816
• CID: 273062
• PubChem ID: 4020906
• Update Time: 2025-04-19

1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-
• 4-[(2-methoxyphenyl)diazenyl]-3,5-dimethylpyrazole-1-carbothioamide
• 4-(2-methoxy-phenylazo)-3,5-dimethyl-pyrazole-1-carbothioic acid amide
• AC1N2F8E
• NSC127112
• DTXSID30398588
• NSC-127112
• 29147-34-0

• Inchi： 1S/C13H15N5OS/c1-8-12(9(2)18(17-8)13(14)20)16-15-10-6-4-5-7-11(10)19-3/h4-7H,1-3H3,(H2,14,20)/b16-15+
• InChI Key： FIYNIKROGRPTLL-FOCLMDBBSA-N
• SMILES： S=C(N)N1C(C)=C(C(C)=N1)/N=N/C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 289.09995
• Monoisotopic Mass: 289.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 512°C at 760 mmHg
• Flash Point: 263.4°C
• Refractive Index: 1.656
• PSA: 77.79
• LogP: 3.71590